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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbutanal

Cat. No.: B14715880 Get Quote

An In-depth Technical Guide to 4-Hydroxy-2-methylbutanal for Researchers, Scientists, and

Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Hydroxy-2-methylbutanal, a
bifunctional organic compound of significant interest in various scientific and industrial

domains. The document delineates its fundamental chemical and physical characteristics,

prevalent synthesis methodologies, and its role as a metabolic intermediate. Furthermore, this

guide explores its chemical reactivity, industrial applications, and established analytical

techniques for its characterization and quantification. A thorough review of its toxicological

profile and safety considerations is also presented to ensure safe handling and application.

This guide is intended to serve as a critical resource for researchers, scientists, and

professionals in drug development, offering both foundational knowledge and practical, field-

proven insights.

Introduction
4-Hydroxy-2-methylbutanal, a molecule bearing both a hydroxyl and an aldehyde functional

group, represents a versatile platform for chemical synthesis and a key intermediate in various

biological pathways.[1] Its unique structural attributes allow it to participate in a wide array of

chemical transformations, making it a valuable building block in the synthesis of

pharmaceuticals, agrochemicals, and flavoring agents.[1] In the realm of biotechnology, its

presence as a metabolic byproduct in microorganisms such as yeast has opened avenues for

research into metabolic engineering and pathway optimization.[1] This guide aims to
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consolidate the current technical knowledge on 4-Hydroxy-2-methylbutanal, providing a

detailed examination of its properties, synthesis, biological roles, and applications.

Chemical and Physical Properties
4-Hydroxy-2-methylbutanal is a chiral molecule with the chemical formula C5H10O2.[2] The

presence of both a nucleophilic hydroxyl group and an electrophilic aldehyde group on a

flexible butane backbone dictates its chemical behavior and reactivity.

Property Value Source

IUPAC Name 4-hydroxy-2-methylbutanal [2]

Molecular Formula C5H10O2 [2]

Molecular Weight 102.13 g/mol [1][2]

CAS Number 22073-05-8 [2]

Canonical SMILES CC(CCO)C=O [2]

InChI Key
PLBZJQQQFIOXRU-

UHFFFAOYSA-N
[2]

Appearance Colorless liquid (typical) [3]

Solubility Soluble in water [3]

Synthesis and Manufacturing
The synthesis of 4-Hydroxy-2-methylbutanal can be accomplished through several strategic

routes, each with its own merits regarding yield, selectivity, and environmental impact. The

choice of a particular synthetic pathway is often dictated by the availability of starting materials,

desired purity, and scalability.

Chemical Synthesis Methodologies
Hydroformylation of Allylic Alcohols: This is a prominent industrial method that involves the

addition of carbon monoxide and hydrogen (syngas) to an allyl alcohol precursor in the

presence of a catalyst.[4] Rhodium and cobalt-based catalysts are commonly employed, with
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ligand design playing a crucial role in controlling the regioselectivity of the aldehyde group

addition.[1] The primary challenge in this method is to minimize the formation of the isomeric

byproduct, 3-hydroxy-2-methylpropionaldehyde.[4]

Aldol Condensation: A classic carbon-carbon bond-forming reaction, aldol condensation can

be utilized to synthesize 4-Hydroxy-2-methylbutanal from acetaldehyde and

propionaldehyde under basic conditions.[1] The causality behind this choice lies in the

inherent reactivity of enolates generated from these simple aldehydes, leading to the desired

product. Careful control of reaction temperature and catalyst concentration is paramount to

prevent self-condensation and other side reactions.

Hydroxylation of 2-Methylbutanal: This approach involves the direct introduction of a hydroxyl

group into the 2-methylbutanal backbone.[1] Oxidizing agents such as hydrogen peroxide or

peracids are typically used. The expertise in this method lies in achieving selective

hydroxylation at the desired position while avoiding over-oxidation of the aldehyde

functionality.

Biological Synthesis
In certain microorganisms, particularly yeast, 4-Hydroxy-2-methylbutanal is produced as a

natural byproduct of fermentation processes involving the metabolism of sugars and amino

acids.[1] This biological route is of growing interest for sustainable chemical production.

Metabolic engineering strategies, guided by metabolic flux analysis, can be employed to

enhance the yield of 4-Hydroxy-2-methylbutanal by optimizing precursor availability and

channeling metabolic intermediates towards its production.[1]

Detailed Experimental Protocol: Aldol Condensation
This protocol provides a representative laboratory-scale synthesis of 4-Hydroxy-2-
methylbutanal.

Objective: To synthesize 4-Hydroxy-2-methylbutanal via a base-catalyzed aldol condensation

of acetaldehyde and propionaldehyde.

Materials:

Acetaldehyde
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Propionaldehyde

Sodium hydroxide (NaOH), 1 M solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask with a magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, place 50 mL of a 1 M NaOH solution. Cool the flask in an ice bath to 0-5 °C.

The low temperature is critical to control the exothermic reaction and minimize side product

formation.

Aldehyde Addition: Prepare a mixture of 0.1 mol of acetaldehyde and 0.1 mol of

propionaldehyde. Add this mixture dropwise to the cooled NaOH solution over 30 minutes

with vigorous stirring. The slow addition rate ensures that the concentration of the aldehydes

remains low, favoring the desired cross-aldol reaction.

Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath

for an additional 2 hours.

Workup: Transfer the reaction mixture to a separatory funnel. Extract the product with diethyl

ether (3 x 50 mL). The ether layer will contain the desired product and unreacted aldehydes.

Drying: Combine the organic extracts and dry over anhydrous MgSO4. This step removes

any residual water, which is crucial for the subsequent purification.
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Purification: Filter off the MgSO4 and concentrate the filtrate using a rotary evaporator. The

crude product can be further purified by fractional distillation under reduced pressure.

Self-Validation: The identity and purity of the synthesized 4-Hydroxy-2-methylbutanal should

be confirmed using analytical techniques such as Gas Chromatography-Mass Spectrometry

(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Significance and Metabolic Pathways
4-Hydroxy-2-methylbutanal is a recognized metabolic intermediate in various organisms,

especially in the context of amino acid and carbohydrate metabolism in yeast.[1] Its formation

can be linked to the Ehrlich pathway, where amino acids are catabolized to produce fusel

alcohols and their corresponding aldehydes.

Amino Acid (e.g., Isoleucine) α-Keto AcidTransamination Strecker Aldehyde
(2-Methylbutanal)

Decarboxylation 4-Hydroxy-2-methylbutanalHydroxylation 4-Hydroxy-2-methylbutanoic acidOxidation

4-Hydroxy-2-methylbutanal

4-Hydroxy-2-methylbutanoic acid

Oxidation
(e.g., KMnO4)

4-Hydroxy-2-methylbutanol

Reduction
(e.g., NaBH4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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